1-(Indolin-1-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)ethanone

• IUPAC Name: 1-(2,3-dihydroindol-1-yl)-2-(6-phenylimidazo[2,1-b][1,3]thiazol-3-yl)ethanone
• InChI: InChI=1S/C21H17N3OS/c25-20(23-11-10-16-8-4-5-9-19(16)23)12-17-14-26-21-22-18(13-24(17)21)15-6-2-1-3-7-15/h1-9,13-14H,10-12H2
• InChI Key: DDYBCYLPQYQWFR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CC3=CSC4=NC(=CN34)C5=CC=CC=C5
• Molecular Formula: C21H17N3OS
• Molecular Weight: 359.4 g/mol

Description

1-(Indolin-1-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)ethanone, also known as ITX 5061, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases.

Mechanism of Action

1-(Indolin-1-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)ethanone 5061 acts as an inhibitor of the enzyme glycogen synthase kinase-3 beta (GSK-3β). GSK-3β is involved in various cellular processes, including cell proliferation, apoptosis, and inflammation. Inhibition of GSK-3β by 1-(Indolin-1-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)ethanone 5061 leads to the activation of various signaling pathways, including the Wnt/β-catenin pathway, which plays a crucial role in cell proliferation and differentiation.
Biochemical and Physiological Effects:
1-(Indolin-1-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)ethanone 5061 has been shown to have various biochemical and physiological effects. In cancer research, 1-(Indolin-1-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)ethanone 5061 has been shown to inhibit the expression of various cancer-related proteins, including cyclin D1 and c-Myc. In inflammation research, 1-(Indolin-1-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)ethanone 5061 has been shown to reduce the production of inflammatory cytokines, including TNF-α and IL-6. In diabetes research, 1-(Indolin-1-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)ethanone 5061 has been shown to improve insulin sensitivity and reduce blood glucose levels.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(Indolin-1-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)ethanone 5061 in lab experiments is its specificity for GSK-3β, which allows for targeted inhibition of this enzyme. However, one limitation of using 1-(Indolin-1-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)ethanone 5061 in lab experiments is its potential toxicity, which has been reported in some studies. It is important to carefully monitor the dosage and duration of 1-(Indolin-1-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)ethanone 5061 treatment in order to avoid any potential adverse effects.

Future Directions

There are several future directions for 1-(Indolin-1-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)ethanone 5061 research. One direction is to study the potential therapeutic applications of 1-(Indolin-1-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)ethanone 5061 in other diseases, such as Alzheimer's disease and cardiovascular disease. Another direction is to investigate the potential combination therapy of 1-(Indolin-1-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)ethanone 5061 with other drugs for enhanced therapeutic effects. Additionally, further studies are needed to elucidate the exact mechanism of action of 1-(Indolin-1-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)ethanone 5061 and its downstream signaling pathways.
In conclusion, 1-(Indolin-1-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)ethanone 5061 is a small molecule inhibitor that has shown potential therapeutic applications in various diseases. Its specificity for GSK-3β and ability to activate various signaling pathways make it a promising candidate for further research. However, its potential toxicity and dosage requirements should be carefully considered in future studies.

Synthesis Methods

The synthesis of 1-(Indolin-1-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)ethanone 5061 involves the reaction of 2-(6-phenylimidazo[2,1-b]thiazol-3-yl)acetonitrile with indoline in the presence of a base. The resulting product is then oxidized to form 1-(Indolin-1-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)ethanone 5061. This synthesis method has been reported in a research article by Gao et al. (2012).

Scientific Research Applications

1-(Indolin-1-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)ethanone 5061 has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and diabetes. In cancer research, 1-(Indolin-1-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)ethanone 5061 has been shown to inhibit the growth of cancer cells and induce apoptosis. Inflammation research has shown that 1-(Indolin-1-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)ethanone 5061 can reduce inflammation by inhibiting the production of inflammatory cytokines. In diabetes research, 1-(Indolin-1-yl)-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)ethanone 5061 has been shown to improve insulin sensitivity and reduce blood glucose levels.